Cas no 941294-20-8 (1-(3-Bromo-5-nitrobenzoyl)pyrrolidine)
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine is a brominated and nitrated aromatic compound featuring a pyrrolidine substituent. Its structure, incorporating both electron-withdrawing (bromo and nitro) and electron-donating (pyrrolidine) groups, makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmaceutical scaffolds. The bromo and nitro functionalities provide reactive sites for further derivatization via cross-coupling or substitution reactions, while the pyrrolidine moiety enhances solubility and modulates steric and electronic properties. This compound is valued in medicinal chemistry and materials science for its potential in developing bioactive molecules or functionalized polymers. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
941294-20-8 structure
Product Name:1-(3-Bromo-5-nitrobenzoyl)pyrrolidine
CAS No:941294-20-8
MF:C11H11BrN2O3
MW:299.120641946793
MDL:MFCD09475861
CID:856642
PubChem ID:26369871
Update Time:2025-06-07
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (3-Bromo-5-nitrophenyl)(pyrrolidin-1-yl)methanone
- 1-(3-Bromo-5-nitrobenzoyl)pyrrolidine
- (3-bromo-5-nitrophenyl)-pyrrolidin-1-ylmethanone
- SCHEMBL3419895
- AKOS015834298
- BS-22504
- A859564
- MFCD09475861
- 941294-20-8
- EN300-188941
- DTXSID20650001
-
- MDL： MFCD09475861
- Inchi： 1S/C11H11BrN2O3/c12-9-5-8(6-10(7-9)14(16)17)11(15)13-3-1-2-4-13/h5-7H,1-4H2
- InChI Key： KKLWXHCGADWVNP-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)C(N1CCCC1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 297.99500
- Monoisotopic Mass: 297.99530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- PSA: 66.13000
- LogP: 3.05440
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR11496-1g |
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine |
941294-20-8 | 97% | 1g |
£80.00 | 2023-09-02 | |
| Apollo Scientific | OR11496-5g |
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine |
941294-20-8 | 97% | 5g |
£195.00 | 2023-09-02 | |
| Chemenu | CM198073-1g |
(3-Bromo-5-nitrophenyl)(pyrrolidin-1-yl)methanone |
941294-20-8 | 95% | 1g |
$65 | 2024-07-19 | |
| Chemenu | CM198073-5g |
(3-Bromo-5-nitrophenyl)(pyrrolidin-1-yl)methanone |
941294-20-8 | 95% | 5g |
$198 | 2024-07-19 | |
| Chemenu | CM198073-10g |
(3-Bromo-5-nitrophenyl)(pyrrolidin-1-yl)methanone |
941294-20-8 | 95% | 10g |
$351 | 2024-07-19 | |
| Chemenu | CM198073-25g |
(3-Bromo-5-nitrophenyl)(pyrrolidin-1-yl)methanone |
941294-20-8 | 95% | 25g |
$534 | 2021-08-05 | |
| TRC | B697983-100mg |
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine |
941294-20-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697983-250mg |
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine |
941294-20-8 | 250mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B697983-500mg |
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine |
941294-20-8 | 500mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B697983-1g |
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine |
941294-20-8 | 1g |
$ 133.00 | 2023-04-18 |
1-(3-Bromo-5-nitrobenzoyl)pyrrolidine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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